N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-fluoro-4-methoxybenzamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-fluoro-4-methoxybenzamide
• InChI: InChI=1S/C19H18FNO3S/c1-19(23,17-10-12-5-3-4-6-16(12)25-17)11-21-18(22)13-7-8-15(24-2)14(20)9-13/h3-10,23H,11H2,1-2H3,(H,21,22)
• InChI Key: HUPPRGJRAVRHTE-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=C(C=C1)OC)F)(C2=CC3=CC=CC=C3S2)O
• Molecular Formula: C19H18FNO3S
• Molecular Weight: 359.4 g/mol
• CAS No.: 2034547-94-7

Description

“N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-fluoro-4-methoxybenzamide” is a complex organic compound. It contains a benzothiophene moiety, which is a type of aromatic compound that consists of a benzene ring fused to a thiophene ring. Benzothiophenes have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic techniques, including nuclear magnetic resonance (NMR) and X-ray crystallography. Unfortunately, without specific data on the compound, a detailed molecular structure analysis cannot be provided.

Chemical Reactions Analysis

The chemical reactions involving benzothiophene derivatives can vary widely depending on the specific compound and reaction conditions. Without more specific information, it’s difficult to provide a detailed chemical reactions analysis.

Scientific Research Applications

Structural Characterization and Supramolecular Aggregation

The structural characterization of closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides, including derivatives similar to N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-3-fluoro-4-methoxybenzamide, has been extensively studied. These studies reveal insights into the molecular conformations and modes of supramolecular aggregation, which are crucial for understanding the compound's chemical behavior and potential applications in material science and drug design (Sagar, Yathirajan, Rathore, & Glidewell, 2018).

Potential in Drug Design and Therapy

• Anticancer Properties : Research has identified benzothiophene derivatives as potential apoptosis-inducing agents in cancer chemotherapy. These compounds target microtubules, protein function, and DNA synthesis, indicating their relevance in developing new anticancer drugs (Romagnoli et al., 2021).

• Antidepressant Drugs : A study on benzo[b]thiophene derivatives explored their dual action at 5-HT1A serotonin receptors and serotonin transporter, proposing them as a new class of antidepressants. This highlights the compound's potential application in neuropsychiatric disorder treatment (Orus et al., 2002).

Antimicrobial Activity

• Bactericidal Activity : The benzamide analogues have shown potent bactericidal activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting their application in addressing antibiotic resistance issues (Zadrazilova et al., 2015).